Helium--silver (1/1)

• CAS No.: 188603-15-8
• Molecular Formula: AgHe
• Molecular Weight: 111.871 g/mol
• IUPAC Name: helium;silver
• InChI: InChI=1S/Ag.He
• InChI Key: FPQDUGZBUIHCCW-UHFFFAOYSA-N
• Canonical SMILES: [He].[Ag]

Description

Helium–silver (1/1) is a unique compound formed by the combination of helium and silver ions This compound is notable for its applications in various scientific fields, particularly due to the distinct properties of helium and silver Helium, being a noble gas, is chemically inert, while silver is known for its excellent conductivity and antimicrobial properties

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of helium–silver (1/1) typically involves the co-implantation of helium and silver ions into a substrate. One common method is the implantation of helium and silver ions into polycrystalline silicon carbide at elevated temperatures (around 350°C). This process involves the use of ion implantation techniques where helium ions are implanted at a specific energy level, followed by the implantation of silver ions .

Industrial Production Methods: Industrial production of helium–silver (1/1) is less common due to the specialized equipment and conditions required. the process generally involves the use of high-energy ion implantation systems and precise control of temperature and ion fluence to achieve the desired compound formation.

Chemical Reactions Analysis

Types of Reactions: Helium–silver (1/1) primarily undergoes physical interactions rather than traditional chemical reactions due to the inert nature of helium. the presence of silver allows for some interesting interactions:

Oxidation and Reduction: Silver in the compound can participate in redox reactions, although helium remains inert.

Substitution: Silver ions can be substituted in various reactions, but helium does not participate in these reactions.

Common Reagents and Conditions:

Oxidizing Agents: Silver can react with oxidizing agents such as nitric acid.

Reducing Agents: Silver ions can be reduced using agents like sodium borohydride.

Major Products Formed: The major products depend on the specific reactions involving silver. For example, silver nitrate can be formed when silver reacts with nitric acid.

Scientific Research Applications

Helium–silver (1/1) has several applications in scientific research:

Chemistry: Used in studies involving ion implantation and material modification.

Biology: Silver’s antimicrobial properties make it useful in biological research, particularly in studying the effects of silver ions on microbial cells

Industry: Utilized in the development of advanced materials with unique properties, such as enhanced conductivity and antimicrobial surfaces.

Mechanism of Action

The mechanism of action of helium–silver (1/1) primarily involves the properties of silver ions:

Antimicrobial Action: Silver ions disrupt microbial cell membranes, generate reactive oxygen species (ROS), and interfere with cellular processes

Material Modification: Helium ions can create defects in materials, which can be beneficial for certain applications, such as enhancing the diffusion of silver ions.

Comparison with Similar Compounds

Helium Compounds: Helium forms very few compounds due to its inert nature. .

Silver Compounds: Silver forms numerous compounds, such as silver nitrate, silver chloride, and silver nanoparticles

Uniqueness of Helium–Silver (1/1): The combination of helium and silver in a single compound is unique due to the contrasting properties of the two elements. Helium’s inertness and silver’s reactivity and antimicrobial properties create a compound with distinct characteristics not found in other helium or silver compounds.